Cas no 22471-56-3 (Ishwarone)

Ishwarone Properties

Names and Identifiers

• 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, (1S,1aR,2aS,6R,6aS,7aS)-
• (1S)-1aβ,2,4,5,6,6a,7,7aβ-Octahydro-1,6β,6aβ-trimethyl-1α,2aα-methano-2aH-cyclopropa[b]naphthalen-3(1H)-one
• 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, (1S,1aR,2aS,6R,6aS,7aS)-(+)- (8CI)
• 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, [1S-(1a,1ab,2aa,6b,6ab,7ab)]-
• Ishwarone

• InChIKey： FADPMTSJYFTYLF-COPIHEOBSA-N
• Inchi： 1S/C15H22O/c1-9-4-5-12(16)15-7-11-10(6-14(9,15)3)13(11,2)8-15/h9-11H,4-8H2,1-3H3/t9-,10+,11-,13+,14+,15-/m1/s1
• SMILES： O=C1CC[C@@H](C)[C@]2(C)C[C@H]3[C@H]4C[C@]21C[C@]43C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 16
• Complexity: 400
• XLogP3: 4.146
• Topological Polar Surface Area: 17.1

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Corallocarpus epigaeus